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Compound of Interest

Compound Name: 1-Chlorohexane

Cat. No.: B165106

Essential Safety and Handling Guide for 1-
Chlorohexane

For Immediate Use by Laboratory Professionals

This guide provides critical safety and logistical information for the handling and disposal of 1-
Chlorohexane (CAS No. 544-10-5) in a laboratory setting. Adherence to these procedures is
essential for ensuring personal safety and minimizing environmental impact.

l. Personal Protective Equipment (PPE)

When handling 1-Chlorohexane, the following personal protective equipment is mandatory to
prevent exposure.

Table 1: Required Personal Protective Equipment for 1-Chlorohexane
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Protection Type

Specific Requirements

Rationale

Eye and Face Protection

Face shield and safety
glasses.[1] Must be tested and
approved under government
standards such as NIOSH
(US) or EN 166 (EU).[1]

Protects against splashes and
vapors that can cause eye

irritation.[2]

Skin Protection

Chemical-resistant gloves
(inspected prior to use).[1]
Impervious, flame-retardant,
and antistatic protective
clothing.[1]

Prevents skin contact, as 1-
Chlorohexane may be harmful
if absorbed through the skin

and can cause irritation.[2]

Respiratory Protection

Use a full-face respirator with
type ABEK (EN 14387)
respirator cartridges where risk
assessment shows it is

appropriate.[1][3]

Protects against inhalation of
vapors, which can be harmful
and cause respiratory tract

irritation.[2]

Il. Quantitative Data Summary

The following table summarizes key quantitative data for 1-Chlorohexane.

Table 2: Physical and Chemical Properties of 1-Chlorohexane

Property

Value

Molecular Formula

CeH13CI[1]

Molecular Weight 120.62 g/mol [1][3][4]

Boiling Point 133-134 °CJ3][5][6]

Melting Point -94 °C[3][5][7]

Density 0.879 g/mL at 25 °CJ[3][5][8]
Flash Point 27 °C (80.6 °F) - closed cup[3]

Solubility in Water

Insoluble[3][5]
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lll. Handling and Storage Protocols

Strict adherence to the following procedures is necessary for the safe handling and storage of
1-Chlorohexane.

A. Engineering Controls:
o Handle 1-Chlorohexane in a well-ventilated area, preferably in a chemical fume hood.
o Use explosion-proof electrical, ventilating, and lighting equipment.[9][10]

» All equipment used when handling the product must be grounded to prevent the buildup of
electrostatic charge.[4][9][10]

B. Safe Handling Practices:

o Preparation: Before handling, ensure all required PPE is properly donned and inspected.
Have an emergency eyewash station and safety shower readily accessible.

¢ Dispensing: Use non-sparking tools.[9][10] Keep the container tightly closed when not in use.
[1][9][10]

o General Hygiene: Avoid inhalation of vapor or mist.[1] Do not eat, drink, or smoke in the work
area. Wash hands thoroughly after handling.[1]

C. Storage:

Store in a cool, dry, and well-ventilated place.[1][2][10]

Keep the container tightly closed and sealed.[1][9][10]

Store below +30°C.[5][6][9]

Keep away from sources of ignition such as heat, sparks, and open flames.[1][9][10]

1-Chlorohexane is incompatible with strong oxidizing agents and strong bases.[5][8]

IV. Spill and Emergency Procedures
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In the event of a spill or exposure, follow these steps immediately.

A. Spill Response:

o Evacuate and Isolate: Immediately evacuate the area and isolate the spill.
o Control Ignition Sources: Remove all sources of ignition.[2][4]

» Containment: Prevent the spill from entering drains.[1][2] Contain the spillage using non-
combustible absorbent materials like sand, earth, or vermiculite.[2]

e Collection: Collect the absorbed material using clean, non-sparking tools and place it in a
suitable, closed container for disposal.[4][11]

B. First Aid Measures:

 Inhalation: Move the person to fresh air. If not breathing, give artificial respiration and consult
a physician.[1][2]

o Skin Contact: Take off immediately all contaminated clothing. Wash off with soap and plenty
of water. Consult a physician.[1][2][10]

o Eye Contact: Flush eyes with water as a precaution and consult a physician.[1][2]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water and consult a physician. Never
give anything by mouth to an unconscious person.[1][2]

V. Disposal Plan

Proper disposal of 1-Chlorohexane and its contaminated materials is crucial.

e Waste Collection: Collect surplus and non-recyclable solutions in a designated, labeled
container. As a halogenated organic compound, it should be collected in a container
specifically for halogenated waste (often designated as container B).[9]

o Disposal Method: Offer the waste to a licensed professional waste disposal company.[1] The
material may be burned in a chemical incinerator equipped with an afterburner and scrubber.

[1][2]
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o Contaminated Packaging: Dispose of contaminated packaging as unused product in the

same manner as the chemical itself.[1][2]

VI. Workflow for Handling 1-Chlorohexane

The following diagram illustrates the standard operating procedure for working with 1-

Chlorohexane.
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Preparation Emergency Protocol
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Caption: Workflow for the safe handling of 1-Chlorohexane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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